molecular formula C12H13ClO3 B8646327 Benzenepropanoic acid, 4-(chloroacetyl)-, methyl ester CAS No. 63787-13-3

Benzenepropanoic acid, 4-(chloroacetyl)-, methyl ester

Cat. No.: B8646327
CAS No.: 63787-13-3
M. Wt: 240.68 g/mol
InChI Key: WZTUDEBHYBHGHD-UHFFFAOYSA-N
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Description

Benzenepropanoic acid, 4-(chloroacetyl)-, methyl ester is a useful research compound. Its molecular formula is C12H13ClO3 and its molecular weight is 240.68 g/mol. The purity is usually 95%.
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Properties

CAS No.

63787-13-3

Molecular Formula

C12H13ClO3

Molecular Weight

240.68 g/mol

IUPAC Name

methyl 3-[4-(2-chloroacetyl)phenyl]propanoate

InChI

InChI=1S/C12H13ClO3/c1-16-12(15)7-4-9-2-5-10(6-3-9)11(14)8-13/h2-3,5-6H,4,7-8H2,1H3

InChI Key

WZTUDEBHYBHGHD-UHFFFAOYSA-N

Canonical SMILES

COC(=O)CCC1=CC=C(C=C1)C(=O)CCl

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A mixture of 50 g of methyl 3-phenylpropionate, 51.6 g of chloroacetyl chloride and 250 ml of dichloromethane was cooled to 0° C. Then at 0° to 10° C. with stirring, 122 g of aluminum chloride was added slowly, stirred at a room temperature for 2 hours and allowed to stand overnight. The reaction mixture was poured into an ice-concentrated hydrochloric acid and extracted with chloroform, then the chloroform layer was washed with water, dried and the chloroform was removed by distillation to obtain the residue, then isopropyl ether was added to the residue to effect crystallization. The crystals were collected by filtration, and recrystallized from ethanol to obtain 53.4 g of methyl 3-(4-chloroacetylphenyl)-propionate. Colorless needle-like crystals. Melting point: 90°-92° C.
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Synthesis routes and methods II

Procedure details

A mixture of 50 g of methyl 3-phenylpropionate, 51.6 g of chloroacetyl chloride and 250 ml of dichloromethane was cooled to 0° C. The mixture was stirred at 0° to 10° C. and 122 g of aluminum chloride was added gradually into the mixture. The reaction mixture was then stirred at a room temperature for 2 hours. The reaction mixture was allowed to stand overnight, then the reaction mixture was poured into a mixture of ice-concentrated hydrochloric acid and was extracted with chloroform. The chloroform layer was washed with water, dried then chloroform was removed from the reaction mixture by distillation. The residue thus obtained was crystallized by adding isopropyl ether, and the crystals formed were collected by filtration, then recrystallized from ethanol to obtain 53.4 g of methyl 3-(4-chloroacetylphenyl)propionate in the form of needle-like crystals.
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